Cas no 2176126-12-6 (N-(1-cyclopentanecarbonylazetidin-3-yl)pyrimidin-2-amine)

• Product Name: N-(1-cyclopentanecarbonylazetidin-3-yl)pyrimidin-2-amine
• CAS No: 2176126-12-6
• MF: C₁₃H₁₈N₄O
• MW: 246.308222293854
• CID: 5795071
• PubChem ID: 121187434
• Update Time: 2025-10-18

N-(1-cyclopentanecarbonylazetidin-3-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2176126-12-6
• AKOS032742766
• cyclopentyl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone
• N-(1-cyclopentanecarbonylazetidin-3-yl)pyrimidin-2-amine
• cyclopentyl-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone
• F6550-4562
• Methanone, cyclopentyl[3-(2-pyrimidinylamino)-1-azetidinyl]-

• Inchi： 1S/C13H18N4O/c18-12(10-4-1-2-5-10)17-8-11(9-17)16-13-14-6-3-7-15-13/h3,6-7,10-11H,1-2,4-5,8-9H2,(H,14,15,16)
• InChI Key： SXBAMJHSQLQFQK-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)N1CC(C1)NC1N=CC=CN=1

Computed Properties

• Exact Mass: 246.14806121g/mol
• Monoisotopic Mass: 246.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 474.4±55.0 °C(Predicted)
• pka: 3.47±0.10(Predicted)

Additional information on N-(1-cyclopentanecarbonylazetidin-3-yl)pyrimidin-2-amine

Comprehensive Overview of N-(1-cyclopentanecarbonylazetidin-3-yl)pyrimidin-2-amine (CAS No. 2176126-12-6)

The compound N-(1-cyclopentanecarbonylazetidin-3-yl)pyrimidin-2-amine (CAS No. 2176126-12-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrimidine core linked to an azetidine ring via a cyclopentanecarbonyl group, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity or receptor binding, which could pave the way for novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and kinase-targeted drugs has surged, driven by advancements in personalized medicine and oncology research. N-(1-cyclopentanecarbonylazetidin-3-yl)pyrimidin-2-amine aligns with this trend due to its heterocyclic scaffold, a common feature in many FDA-approved drugs. Its pyrimidine-2-amine moiety is particularly noteworthy, as it mimics natural nucleotides, enabling interactions with biological targets such as protein kinases and DNA repair enzymes.

The synthesis of CAS No. 2176126-12-6 involves multi-step organic reactions, including amide coupling and ring-forming strategies, which are critical for achieving high purity and yield. These synthetic routes are often optimized for scalability, a key consideration for pharmaceutical developers aiming to transition from lab-scale experiments to industrial production. The compound’s solubility and stability under physiological conditions are also areas of active investigation, as they directly impact its bioavailability and efficacy.

From a drug design perspective, the azetidine ring in N-(1-cyclopentanecarbonylazetidin-3-yl)pyrimidin-2-amine offers conformational rigidity, which can enhance target selectivity and reduce off-target effects. This attribute is highly valued in the development of next-generation therapeutics, where precision and minimal side effects are paramount. Additionally, the cyclopentanecarbonyl group may contribute to improved membrane permeability, a critical factor for oral drug candidates.

Beyond its pharmaceutical potential, CAS No. 2176126-12-6 is also studied in chemical biology as a tool compound for probing cellular pathways. Its ability to selectively inhibit or activate specific proteins makes it invaluable for elucidating disease mechanisms, such as those involved in inflammatory disorders or metabolic syndromes. This dual utility—both as a therapeutic lead and a research tool—underscores its versatility in modern science.

Environmental and safety profiles of N-(1-cyclopentanecarbonylazetidin-3-yl)pyrimidin-2-amine are rigorously evaluated to ensure compliance with global regulatory standards. While it is not classified as a hazardous material, proper handling protocols are recommended to maintain workplace safety. The compound’s biodegradability and ecotoxicological impact are also assessed to align with sustainable chemistry principles.

In summary, N-(1-cyclopentanecarbonylazetidin-3-yl)pyrimidin-2-amine (CAS No. 2176126-12-6) represents a compelling example of how structural innovation in organic chemistry can address unmet medical needs. Its integration into high-throughput screening libraries and computational modeling platforms further accelerates its adoption in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the future of biomedical innovation.